Cas no 2172621-67-7 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2172621-67-7
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6561111
• PubChem ID: 165579963
• Update Time: 2025-08-04

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1564879
• 2172621-67-7

• Inchi： 1S/C24H22N4O5/c1-28-22(19(13-26-28)23(30)31)27-21(29)11-6-12-25-24(32)33-14-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-11,13,20H,12,14H2,1H3,(H,25,32)(H,27,29)(H,30,31)/b11-6+
• InChI Key： HRSAOOCTRAGBIN-IZZDOVSWSA-N
• SMILES： O(C(NC/C=C/C(NC1=C(C(=O)O)C=NN1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 2172621-67-7)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 2172621-67-7, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit potential biological activities. The structure of this molecule is characterized by a pyrazole core, which is a well-known scaffold in drug development, coupled with an amide and enamine moiety, enhancing its versatility in biological interactions.

The presence of a fluoren-9-ylmethoxycarbonyl group in the molecule suggests a high degree of synthetic complexity and functionality. This moiety not only contributes to the overall stability of the compound but also potentially influences its pharmacokinetic properties. The methoxycarbonyl group is often employed in medicinal chemistry to enhance solubility and metabolic stability, making it an attractive feature for drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. Studies have indicated that the pyrazole ring can act as a key pharmacophore, interacting with various biological targets. The amine and enamine functionalities provide additional sites for interaction with biological receptors, suggesting multiple potential mechanisms of action.

In the context of current research, compounds like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-1-methyl-1H-pyrazole-4-carboxylic acid are being explored for their therapeutic potential in various diseases. The pyrazole scaffold has been widely studied for its role in anti-inflammatory, antiviral, and anticancer applications. The incorporation of additional functional groups such as the enamine and amide moieties further expands the spectrum of potential applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, are employed to construct the complex framework efficiently. The synthesis process also necessitates rigorous purification protocols to isolate the desired product from potential by-products.

The pharmacological profile of 5-4-(9H-fluoren-9-ylmethoxycarbonyl)amino)but-2-enamido-1-methyl-lH-pyrazole-l-carboxylic acid is under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. The fluorenylmethoxycarbonyl group is particularly interesting as it can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The compound's structural features also make it a valuable tool for medicinal chemists to develop novel analogs with enhanced properties. By modifying specific functional groups or introducing new ones, researchers can tailor the biological activity to target specific diseases more effectively. This flexibility underscores the importance of such versatile building blocks in drug discovery programs.

In conclusion, 5--{((9H-fluoren--9-ylmethoxycarbonyl)amino)but--2-enamido-l-methyl-lH-pyrarole--4-carboxylic acid (CAS No. 2172621677) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a promising candidate for further development in therapeutic applications. Ongoing research aims to elucidate its full pharmacological potential and explore its utility in treating various diseases.